Cas no 1236839-88-5 ((Z)-N'-hydroxyfuran-2-carboximidamide)

• Product Name: (Z)-N'-hydroxyfuran-2-carboximidamide
• CAS No: 1236839-88-5
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 4674190
• Update Time: 2025-10-31

(Z)-N'-hydroxyfuran-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxyfuran-2-carboximidamide
• N-Hydroxy-furan-2-carboxamidine
• 2-furamidoxime
• 2-furanamidoxime
• FURAN-2-AMIDOXIME
• BYRPNZFONPLHNA-UHFFFAOYSA-N
• 2-Furancarboximidamide,N'-hydroxy-, [C(Z)]- (9CI)
• (Z)-N'-hydroxyfuran-2-carboximidamide

• Inchi： 1S/C5H6N2O2/c6-5(7-8)4-2-1-3-9-4/h1-3,8H,(H2,6,7)
• InChI Key： BYRPNZFONPLHNA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(=NO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8

Additional information on (Z)-N'-hydroxyfuran-2-carboximidamide

Introduction to (Z)-N'-hydroxyfuran-2-carboximidamide (CAS No. 1236839-88-5)

Compound with the chemical name (Z)-N'-hydroxyfuran-2-carboximidamide and the CAS number 1236839-88-5 represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a furan ring and a carboximidamide moiety in its molecular structure imparts distinctive reactivity and functionality, making it a valuable candidate for further exploration.

The structural framework of (Z)-N'-hydroxyfuran-2-carboximidamide consists of a five-membered oxygen-containing heterocycle, known as furan, which is linked to an imidamide group. This configuration allows for multiple interaction points with biological targets, making it an attractive scaffold for drug design. The N'-hydroxy substituent further enhances its versatility by introducing hydrophilicity and potential sites for hydrogen bonding, which are crucial for binding affinity in drug interactions.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in natural products and pharmaceuticals. Among these, furan derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound (Z)-N'-hydroxyfuran-2-carboximidamide is no exception and has been the subject of several studies exploring its pharmacological properties.

One of the most compelling aspects of (Z)-N'-hydroxyfuran-2-carboximidamide is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced biological activity. For instance, modifications at the furan ring or the imidamide moiety have led to compounds with improved solubility and target specificity. These findings underscore the importance of (Z)-N'-hydroxyfuran-2-carboximidamide as a building block in medicinal chemistry.

The synthesis of (Z)-N'-hydroxyfuran-2-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group at the 2-position of the furan ring is particularly critical, as it influences the overall reactivity and functionality of the molecule. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Efforts to understand the biological activity of (Z)-N'-hydroxyfuran-2-carboximidamide have led to several intriguing discoveries. Preclinical studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. These findings align with current trends in drug discovery, where targeting specific molecular mechanisms is key to developing effective therapeutics.

The role of computational chemistry has been instrumental in predicting the behavior of (Z)-N'-hydroxyfuran-2-carboximidamide both in vitro and in vivo. Molecular modeling techniques have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. Additionally, computational methods have been used to assess metabolic stability and potential drug-drug interactions, which are critical considerations in pharmaceutical development.

In conclusion, compound CAS No. 1236839-88-5, identified as (Z)-N'-hydroxyfuran-2-carboximidamide, represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.